Cas no 1036498-47-1 (1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl-)

• Product Name: 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl-
• CAS No: 1036498-47-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5185887
• Update Time: 2026-03-05

1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl-

• Inchi： 1S/C12H15N3O/c1-8(2)10(13)12-14-11(15-16-12)9-6-4-3-5-7-9/h3-8,10H,13H2,1-2H3
• InChI Key： ORHFAVJIUVVIMO-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2C=CC=CC=2)N=1)(N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl-

Comprehensive Overview of 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl- (CAS No. 1036498-47-1)

1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl- (CAS No. 1036498-47-1) is a specialized organic compound that belongs to the 1,2,4-oxadiazole family. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of both oxadiazole and phenyl moieties in its structure makes it a promising candidate for drug discovery and material science applications.

The compound's molecular formula and weight, along with its precise structural configuration, contribute to its distinct chemical properties. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of novel small-molecule inhibitors and bioactive compounds. Its α-(1-methylethyl) substituent adds steric complexity, which can influence binding affinity and selectivity in biological systems.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged, driven by their versatility in drug development. For instance, 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl- has been investigated for its potential applications in treating metabolic disorders and inflammatory conditions. Its heterocyclic core is known to interact with various enzymatic targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl- involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often employ microwave-assisted synthesis or catalyzed coupling reactions to improve yield and purity. The compound's stability under various conditions has also been a topic of interest, particularly for formulation scientists working on drug delivery systems.

The global market for 1,2,4-oxadiazole-based compounds is expanding, with pharmaceutical companies increasingly focusing on this chemical class for new drug candidates. The rise of personalized medicine and targeted therapies has further amplified the need for structurally diverse molecules like 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl-. Additionally, its potential applications in material science, such as in the development of organic semiconductors or photoactive materials, are being explored.

For researchers and industry professionals seeking detailed information about CAS No. 1036498-47-1, it is essential to consult reliable sources for spectroscopic data, safety profiles, and handling guidelines. The compound's solubility characteristics and storage requirements are also critical considerations for laboratory use. As the scientific community continues to uncover new applications for 1,2,4-oxadiazole derivatives, this compound is expected to remain a focal point in innovative research.

In conclusion, 1,2,4-Oxadiazole-5-methanamine, α-(1-methylethyl)-3-phenyl- represents a fascinating area of study in modern chemistry. Its unique structural attributes and broad applicability make it a valuable asset for both academic and industrial research. Whether you are investigating its pharmacological potential or exploring its material properties, this compound offers numerous opportunities for scientific advancement and innovation.